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Compound of Interest

Compound Name: Anisyl propionate

Cat. No.: B1198740

Anisyl propionate, a compound with significant applications in the flavor and fragrance
industries, possesses a unique combination of chemical and physical properties. This technical
guide provides an in-depth overview of its chemical structure, core properties, and relevant
experimental methodologies for its synthesis and analysis, tailored for researchers, scientists,
and professionals in drug development.

Chemical Structure and Identification

Anisyl propionate, systematically known as (4-methoxyphenyl)methyl propanoate, is an ester
derived from anisyl alcohol and propionic acid.[1][2][3] Its structure consists of a p-
methoxybenzyl group attached to the oxygen atom of a propionate group.

Key Identifiers:

o |[UPAC Name: (4-methoxyphenyl)methyl propanoate[3]

e Synonyms: p-Methoxybenzyl propionate, Anisyl propanoate[2][3]
e CAS Number: 7549-33-9[3]

e Molecular Formula: C11H1403[3][4]

e SMILES: CCC(=0)OCclccc(OC)ccl[5]

e InChl: 1S/C11H1403/c1-3-11(12)14-8-9-4-6-10(13-2)7-5-9/h4-7H,3,8H2,1-2H3[5]
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e InChiKey: YWIJRIJIQYADFRTL-UHFFFAOYSA-NJ[3]

Caption: Chemical structure of (4-methoxyphenyl)methyl propanoate.

Core Chemical and Physical Properties

Anisyl propionate is a colorless to slightly yellow liquid.[1][2][4] It is characterized by a sweet,
fruity, and floral odor, often with vanilla-like notes.[1][2][4] The quantitative properties of anisyl
propionate are summarized in the table below.

Property Value Source(s)
Molecular Weight 194.23 g/mol [4]

Boiling Point 277 °C (at 760 mmHgQ) [1114]
Density 1.070 - 1.086 g/mL at 25 °C [1][4]
Refractive Index 1.505-1.510 at 20 °C [1][4]

Insoluble in water, glycerol,
Solubility and propylene glycol; Soluble [1112114]
in organic solvents and oils.

Flash Point >93.3 °C (> 200.0 °F) [6]
Vapor Pressure 0.01 mmHg at 25 °C [6]
XLogP3 2.7 [4]

Experimental Protocols
Enzymatic Synthesis of Anisyl Propionate

A green and efficient method for the synthesis of anisyl propionate involves the direct
esterification of anisyl alcohol with propionic acid, catalyzed by Novozym 435 (lipase B from
Candida antarctica).[7] This biocatalytic approach offers high yields under mild reaction
conditions.[7]

Materials and Equipment:
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 Anisyl alcohol

e Propionic acid

e Novozym 435

o 2-Methyltetrahydrofuran (2-MeTHF) as solvent

e Molecular sieves

o Orbital shaker

o High-Performance Liquid Chromatography (HPLC) system for analysis
Procedure:

e A solution of anisyl alcohol (e.g., 1000 mM) and propionic acid (2 equivalents) is prepared in
2-MeTHFE.[7]

e Novozym 435 (e.g., 25 mg/mL) and molecular sieves (e.g., 100 mg/mL) are added to the
reaction mixture.[7] The molecular sieves are crucial for removing the water produced during
the esterification, which shifts the reaction equilibrium towards the product.[7]

e The reaction is carried out at a controlled temperature (e.g., 60 °C) with constant agitation
(e.g., 800 rpm) for a specified duration (e.g., 6 hours).[7]

e The progress of the reaction is monitored by taking samples at regular intervals and
analyzing them by HPLC.[7]

e Upon completion, the enzyme and molecular sieves are removed by filtration.[7]

e The final product, anisyl propionate, is purified from the reaction mixture.[7]
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Workflow for Enzymatic Synthesis of Anisyl Propionate

1. Prepare Reactant Mixture
(Anisyl Alcohol, Propionic Acid, 2-MeTHF)

2. Add Catalyst and Desiccant
(Novozym 435, Molecular Sieves)

3. Incubate with Agitation
(60 °C, 800 rpm, 6h)

~,

4. Monitor Reaction Progress 5. Separate Catalyst and Desiccant
(HPLC Analysis) (Filtration)

6. Purify Product
(Anisyl Propionate)

Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of anisyl propionate.

Analytical and Characterization Techniques

The identity and purity of synthesized anisyl propionate are confirmed using standard
analytical methods.

e High-Performance Liquid Chromatography (HPLC): HPLC is a key technique for monitoring
the conversion of anisyl alcohol to anisyl propionate during the synthesis process.[7]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectroscopy are
used to definitively confirm the chemical structure of the purified ester.[7][8]
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e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for the
analysis of volatile compounds like anisyl propionate, allowing for both separation from
other components and identification based on the mass spectrum.[3]

e Infrared (IR) Spectroscopy: IR spectroscopy can be employed to identify the characteristic
functional groups present in the molecule, such as the ester carbonyl group.[3][4]

Safety and Handling

Anisyl propionate is considered to be of low hazard when handled with standard industrial
precautions.[9] It may cause mild skin or eye irritation in some individuals.[6][9] The material
safety data sheet (MSDS) indicates that it may be harmful if swallowed and is harmful to
aquatic life.[6][10]

Recommended Handling Practices:
o Store in tightly closed containers in a cool, dry, and well-ventilated area.[9]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
and eye protection.[9]

e Use in a well-ventilated area to avoid inhalation of vapors.[9]

¢ In case of a spill, use absorbents for cleanup and dispose of the waste in accordance with
local regulations.[6][9]

Applications

Anisyl propionate is primarily used as a synthetic flavoring agent and fragrance ingredient.[2]
[4] It is utilized in small concentrations to impart or enhance vanilla, plum, and quince flavors in
beverages, baked goods, and candies.[1][2] Its pleasant floral and fruity aroma also makes it a
valuable component in various fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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